N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H16N2O5S/c22-17(10-21-14-4-1-2-5-15(14)26-18(21)23)20-12-19(24,13-7-8-25-11-13)16-6-3-9-27-16/h1-9,11,24H,10,12H2,(H,20,22)
• InChI Key: CTXPJGWFJKRPFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCC(C3=COC=C3)(C4=CC=CS4)O
• Molecular Formula: C19H16N2O5S
• Molecular Weight: 384.4 g/mol

Description

N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H16N2O5S and its molecular weight is 384.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study outlined the synthesis of derivatives similar to N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide, highlighting a one-pot three-component synthesis approach using DBU as a catalyst. The method was noted for its environmental friendliness, straightforward protocol, short reaction times, and mild reaction conditions (Raju, Maram, Anitha, & Sreenivasulu, 2022).
• Research on the synthesis and crystal structure of a compound similar to the one demonstrated intermolecular hydrogen bonding and π-π stacking between thiophene and phenyl rings, contributing to the understanding of molecular interactions and structural stability (Lee et al., 2009).

Chemical Reactions and Mechanisms

• Studies on heteroaromatic decarboxylative Claisen rearrangement reactions involving furan-2-ylmethyl and thien-2-ylmethyl tosylacetates have revealed insights into reaction mechanisms and product yields, providing a foundation for understanding complex chemical reactions related to compounds like N-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide (Craig, King, Kley, & Mountford, 2005).

Potential Applications in Material Science

• Investigations into the optoelectronic properties of thiazole-based polythiophenes, which are structurally similar to the compound , have led to the synthesis of monomers with promising optical and electronic properties. This research could inform the development of materials for electronic and optoelectronic applications (Camurlu & Guven, 2015).